Cas no 445303-66-2 (2-[3-(1,1-difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[3-(1,1-difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 445303-66-2
• MF: C₁₄H₁₉BF₂O₂
• MW: 268.107271432877
• CID: 3988656
• PubChem ID: 22240224
• Update Time: 2025-04-22

2-[3-(1,1-difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane, 2-[3-(1,1-difluoroethyl)phenyl]-4,4,5,5-tetramethyl-
• 2-[3-(1,1-difluoroethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AKOS040767615
• starbld0010585
• 2-[3-(1,1-difluoro-ethyl)-phenyl]-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• SCHEMBL4427545
• DTXSID101152136
• Z3037617271
• 445303-66-2
• 896-656-8
• 2-(3-(1,1-difluoroethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• EN300-1614209
• VSA30366

• Inchi： 1S/C14H19BF2O2/c1-12(2)13(3,4)19-15(18-12)11-8-6-7-10(9-11)14(5,16)17/h6-9H,1-5H3
• InChI Key： UVFHMOUREPHTCY-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=CC(C(F)(F)C)=C1

Computed Properties

• Exact Mass: 268.1446163Da
• Monoisotopic Mass: 268.1446163Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų